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Compound of Interest

Compound Name: GLUTARYL CHLORIDE

Cat. No.: B1346644

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of pentanedioyl dichloride
(CAS 2873-74-7), also known as glutaryl chloride. It is a highly reactive di-acyl chloride widely
utilized as a bifunctional building block in organic synthesis. This document consolidates its
chemical and physical properties, reactivity, synthesis, and key applications in the
pharmaceutical, agrochemical, and polymer industries. Detailed experimental protocols, safety
information, and graphical representations of its chemical utility are presented to support
researchers and drug development professionals in its effective and safe application.

Chemical and Physical Properties

Pentanedioyl dichloride is the diacid chloride derivative of glutaric acid.[1] It is typically a
colorless to pale yellow liquid with a pungent odor.[2][3] Commercial samples may appear
darker.[1] The compound is sensitive to moisture and reacts violently with water.[4][5]

Compound Identification

This table summarizes the key identifiers for pentanedioyl dichloride.
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Identifier Value Reference
CAS Number 2873-74-7 [1][6]
IUPAC Name pentanedioyl dichloride [11[7]

Glutaryl chloride, Glutaroyl
chloride, Glutaryl dichloride,

Synonyms o . (61718l
Glutaric acid dichloride, 1,3-

Bis(chlorocarbonyl)propane

Molecular Formula CsHeCl202 [1107]

Molecular Weight 169.00 g/mol [7]
YVOFTMXWTWHRBH-

InChl Key [61[7]
UHFFFAOYSA-N

SMILES C(CC(=0)Cl)cCc(=0)ClI [11[7]

EC Number 220-711-1 [1]

MDL Number MFCD00000755 [8]

Physical and Chemical Data

Quantitative physical and chemical properties are crucial for experimental design.
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Property Value Reference

Colorless to light orange to
Appearance o [8]
yellow clear liquid

Density 1.324 g/mL at 25 °C [9]
Boiling Point 216 -219°C [11[81I9]
Refractive Index n20/D 1.470 - 1.472 [819]
Flash Point 106 °C (223 °F) [1][10]
Vapor Pressure 0.13 mmHg at 25°C [11]

Soluble in organic solvents
N (ether, chloroform, benzene,
Solubility ] ) [2][4]
toluene); reacts violently with

water.

Reactivity and Core Applications

As a di-acyl chloride, pentanedioyl dichloride's reactivity is dominated by the two electrophilic
carbonyl carbons. It readily undergoes nucleophilic acyl substitution with a variety of
nucleophiles, making it a versatile cross-linking agent and monomer.[2][3]

Its primary applications stem from this reactivity:

o Polymer Synthesis: It serves as a monomer in polycondensation reactions with diamines to
form polyamides and with diols to form polyesters.[8]

o Pharmaceutical and Agrochemical Synthesis: It is used to introduce the five-carbon glutaryl
linker into complex molecules, serving as a crucial intermediate in the synthesis of various

pharmaceuticals and agrochemicals.[2][3][8]

e Organic Synthesis: It acts as an effective acylating agent to produce esters, amides, and
other derivatives of glutaric acid.[2][8]
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(Alcohol) £2HC

Diagram 1: General Reactivity of Pentanedioyl Dichloride
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Diagram 1: General Reactivity of Pentanedioyl Dichloride

Experimental Protocols

The following are generalized protocols for reactions involving pentanedioyl dichloride.
Researchers must adapt these procedures to specific substrates and scales, adhering to all
institutional safety guidelines.

Synthesis of N,N'-diethyl-glutaramide (Amide Formation)

Objective: To synthesize a diamide via the reaction of pentanedioyl dichloride with an amine.
Materials:

e Pentanedioyl dichloride (1 eq)

o Ethylamine (2.2 eq), 70% solution in water

¢ Dichloromethane (DCM)

¢ Sodium hydroxide (NaOH), 10% aqueous solution

» Saturated sodium chloride solution (brine)

¢ Anhydrous magnesium sulfate (MgSOa)
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 Stir plate, round-bottom flask, separatory funnel, rotary evaporator

Procedure:

Reaction Setup: Dissolve pentanedioyl dichloride (1 eq) in DCM in a round-bottom flask
equipped with a magnetic stir bar. Cool the flask in an ice bath (0 °C).

e Nucleophilic Addition: Slowly add the ethylamine solution (2.2 eq) to the stirred DCM
solution. A white precipitate may form. Allow the reaction to stir at 0 °C for 30 minutes and
then warm to room temperature for 1 hour.

o Workup: Transfer the reaction mixture to a separatory funnel. Wash the organic layer
sequentially with 10% NaOH solution, water, and brine.

e Drying and Concentration: Dry the organic layer over anhydrous MgSOa, filter, and
concentrate the filtrate using a rotary evaporator to yield the crude product.

 Purification: The crude N,N'-diethyl-glutaramide can be purified by recrystallization or column
chromatography.

Interfacial Polymerization of a Polyamide (Nylon 5,10
Analog)

Objective: To synthesize a polyamide through the interfacial reaction between a diamine and
pentanedioyl dichloride. This method is a classic demonstration of step-growth polymerization.

Materials:

e Aqueous Phase: 1,6-Hexanediamine (1 eq), Sodium Carbonate (Na=COs) (2 eq), Water.
e Organic Phase: Pentanedioyl dichloride (1 eq), Dichloromethane (DCM) or Hexane.

o Beaker, glass rod, tweezers.

Procedure:

o Prepare Aqueous Phase: In a beaker, dissolve 1,6-hexanediamine and sodium carbonate in
water. The carbonate acts as an acid scavenger for the HCI byproduct.
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Prepare Organic Phase: Dissolve pentanedioy! dichloride in an equal volume of a water-
immiscible organic solvent like DCM.

Initiate Polymerization: Carefully pour the organic phase down the side of the beaker
containing the aqueous phase to form two distinct layers. A polymer film will form instantly at
the interface.

Extract Polymer: Using tweezers or a glass rod, gently grasp the polymer film at the center of
the interface and pull it upwards. A continuous rope of the polyamide can be drawn out.

Wash and Dry: Wash the collected polymer rope thoroughly with water and then with ethanol
or acetone to remove unreacted monomers and salts. Allow the polymer to dry completely in
a fume hood or a vacuum oven at low heat.
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Diagram 2: Workflow for Interfacial Polyamide Synthesis
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Diagram 2: Workflow for Interfacial Polyamide Synthesis

Synthesis Pathway and Applications

Pentanedioyl dichloride is synthesized from glutaric acid, a common dicarboxylic acid. The
transformation is typically achieved using standard chlorinating agents. Its subsequent
reactions lead to a wide array of valuable products.
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Diagram 3: Synthesis and Application Pathway

Safety and Handling

Pentanedioyl dichloride is a corrosive and toxic compound that must be handled with extreme
care in a well-ventilated fume hood.[3] It causes severe skin burns and eye damage and is
toxic if swallowed.[7][12] It is also a lachrymator, meaning it irritates the eyes and causes
tearing.[4][12]

GHS Hazard Information
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Hazard Class Code Description Reference
Acute Toxicity, Oral H301 Toxic if swallowed [71[12]
i Causes severe skin
Skin
] o H314 burns and eye [71[12]
Corrosion/Irritation
damage
o Reacts violently with
Water Reactivity EUHO014 [5]

water

Handling and Storage

o Personal Protective Equipment (PPE): Wear suitable protective clothing, chemical-resistant
gloves, and eye/face protection. A NIOSH/MSHA-approved respirator may be required for

certain operations.[5]

e Handling: Use only in a well-ventilated area or under a chemical fume hood.[3] Avoid contact
with skin, eyes, and clothing. Do not breathe vapors or mist. Keep away from water and

moisture.

o Storage: Store in a cool, dry place in a tightly sealed container.[8] Store locked up. The
compound is moisture-sensitive and should be stored under an inert atmosphere (e.g.,

nitrogen).[13]

o Spills: Absorb spills with inert material (e.g., sand, silica gel) and place in a suitable container

for disposal. Do not use water for cleanup.

First Aid Measures

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes and seek urgent
medical attention.[5][12]

o Skin Contact: Immediately remove all contaminated clothing and wash skin with soap and
plenty of water. Seek urgent medical attention.[5][12]

 Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek urgent
medical attention.[5][12]
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 Ingestion: Do NOT induce vomiting. Rinse mouth with water and call a physician
immediately.[5][12]

This guide is intended for informational purposes for qualified professionals. Always consult the
most current Safety Data Sheet (SDS) from the supplier before handling this chemical.[5][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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